Cas no 1240580-58-8 (2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine)

• Product Name: 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine
• CAS No: 1240580-58-8
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.25367307663
• MDL: MFCD16811351
• CID: 4690529
• Update Time: 2025-06-08

2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine
• CC1CNCCN1C1=CC=C(C=C1[N+]([O-])=O)C(F)(F)F
• 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine

• MDL： MFCD16811351
• Inchi： 1S/C12H14F3N3O2/c1-8-7-16-4-5-17(8)10-3-2-9(12(13,14)15)6-11(10)18(19)20/h2-3,6,8,16H,4-5,7H2,1H3
• InChI Key： WHTLQKIBXQWWNJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCNCC1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Topological Polar Surface Area: 61.1

Additional information on 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine

Comprehensive Overview of 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine (CAS No. 1240580-58-8)

2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine (CAS No. 1240580-58-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a piperazine core substituted with a 2-nitro-4-(trifluoromethyl)phenyl group and a methyl group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role in drug discovery, where its nitro and trifluoromethyl functional groups offer opportunities for targeted interactions with biological systems.

In recent years, the demand for fluorinated compounds like 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has surged, driven by their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in areas such as CNS disorders and anti-inflammatory agents. The compound’s CAS No. 1240580-58-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its nitroaromatic moiety has been explored for applications in material science, particularly in the design of advanced polymers and electronic materials.

One of the most common queries related to this compound revolves around its synthetic pathways and purification methods. Optimizing the synthesis of 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine often involves multi-step reactions, including nitration and alkylation processes, which require precise control to achieve high yields. Researchers also emphasize the importance of analytical techniques such as HPLC and NMR spectroscopy for characterizing its purity and structural integrity. These aspects are crucial for ensuring reproducibility in both laboratory and industrial settings.

The compound’s trifluoromethyl group has become a focal point in modern medicinal chemistry, as it often enhances a molecule’s lipophilicity and binding affinity. This has led to increased interest in 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine as a potential scaffold for kinase inhibitors and GPCR modulators. Furthermore, its nitro group can serve as a precursor for reduction reactions, enabling the introduction of amino functionalities for further derivatization. Such versatility makes it a valuable tool for structure-activity relationship (SAR) studies.

From an environmental and safety perspective, handling 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine requires adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended to minimize risks. The compound’s stability under various pH and temperature conditions is another area of active investigation, particularly for industrial-scale applications.

In summary, 2-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperazine (CAS No. 1240580-58-8) represents a compelling case study in the intersection of organic synthesis, pharmaceutical research, and material science. Its structural features and functional groups align with contemporary trends in drug design and molecular engineering, making it a subject of ongoing exploration. As research continues, this compound is likely to play a pivotal role in the development of novel bioactive molecules and functional materials.